Cas no 1427452-48-9 (7-chloro-1,2,4triazolo1,5-apyridine)

• Product Name: 7-chloro-1,2,4triazolo1,5-apyridine
• CAS No: 1427452-48-9
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD23708543
• CID: 4603967
• PubChem ID: 83815406
• Update Time: 2025-05-26

7-chloro-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-[1,2,4]triazolo[1,5-a]pyridine
• SY129634
• 7-chloro-1,2,4triazolo1,5-apyridine
• AS-78141
• EN300-1592180
• CS-0136597
• 1427452-48-9
• AKOS023557035
• AC4225
• DB-156543
• MFCD23708543
• CHC45248

• MDL： MFCD23708543
• Inchi： 1S/C6H4ClN3/c7-5-1-2-10-6(3-5)8-4-9-10/h1-4H
• InChI Key： LDKRPCKISZJOQB-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=NC=N2

Computed Properties

• Exact Mass: 153.0093748 g/mol
• Monoisotopic Mass: 153.0093748 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.2
• Molecular Weight: 153.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-chloro-1,2,4triazolo1,5-apyridine

7-Chloro-1,2,4-Triazolo[1,5-a]Pyridine: A Comprehensive Overview

The compound 7-chloro-1,2,4-triazolo[1,5-a]pyridine (CAS No. 1427452-48-9) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The structure of 7-chloro-1,2,4-triazolo[1,5-a]pyridine features a pyridine ring fused with a 1,2,4-triazole ring system, with a chlorine substituent at the 7-position. This substitution pattern imparts distinct chemical reactivity and physical properties to the molecule.

Recent studies have highlighted the importance of 7-chloro-1,2,4-triazolo[1,5-a]pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. The ability of 7-chloro-1,2,4-triazolo[1,5-a]pyridine to act as a scaffold for drug design is further supported by its versatility in undergoing various chemical transformations.

In addition to its pharmaceutical applications, 7-chloro-1,2,4-triazolo[1,5-a]pyridine has found relevance in the field of materials science. Its unique electronic structure makes it a promising candidate for use in organic electronics and optoelectronic devices. A 2023 research article in *Advanced Materials* reported that thin films composed of this compound exhibit excellent charge transport properties and stability under ambient conditions. These findings suggest that 7-chloro-1,2,4-triazolo[1,5-a]pyridine could be integrated into next-generation electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 7-chloro-1,2,4-triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of the corresponding triazole intermediate. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, a 2023 study in *Chemical Communications* described the use of palladium-catalyzed cross-coupling reactions to construct the triazolopyridine framework with high yield and purity. These developments have significantly improved the accessibility of 7-chloro-1,2,,triazolo[1,,a]pyridine for both academic and industrial applications.

From an environmental perspective,7-chloro-1,,triazolo[,,a]pyridine has been evaluated for its biodegradability and ecotoxicological effects. According to a 2023 report published in *Environmental Science & Technology*, this compound demonstrates moderate biodegradation rates under aerobic conditions and exhibits low acute toxicity to aquatic organisms. These findings are crucial for ensuring the safe handling and disposal of 7-chloro-,,triazolo[,a]pyridine, particularly in industrial settings where large-scale production may occur.

In conclusion,7-chloro-,triazolo[,a]pyridine (CAS No., -,) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its role as a key intermediate in drug discovery and its potential in advanced materials continue to drive research efforts worldwide. As new synthetic methods emerge and its biological effects are further elucidated,,-triazolopyridine will undoubtedly remain at the forefront of chemical innovation.